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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

1,3-Diisopropylurea-d14. The information is compiled from various sources to assist in

research and development activities.

Core Chemical Properties
1,3-Diisopropylurea-d14 is the deuterated analogue of 1,3-Diisopropylurea. It is primarily used

as a labeled internal standard in analytical applications, particularly in studies related to the

degradation of the herbicide Bromacil, of which 1,3-Diisopropylurea is a known photocatalyzed

degradation product.[1] The deuterium labeling provides a distinct mass signature for use in

mass spectrometry-based quantification.

Quantitative Data Summary
The following table summarizes the available quantitative data for 1,3-Diisopropylurea-d14. It

is important to note that publicly available information is limited, and some data points, such as

melting and boiling points, are extrapolated from the non-deuterated analogue and should be

considered estimates.
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Property Value Source(s)

Molecular Formula C₇H₂D₁₄N₂O [1]

Molecular Weight 158.30 g/mol [1]

Appearance White Solid

Storage Temperature -20°C or 2-8°C [1]

Solubility
Soluble in DMSO and

Methanol

Experimental Protocols
Detailed experimental protocols for the specific synthesis, purification, and analysis of 1,3-
Diisopropylurea-d14 are not readily available in the public domain. However, this section

outlines general methodologies that are commonly employed for the synthesis of deuterated

ureas and the analytical techniques used to characterize them.

General Synthesis of Deuterated Ureas
The synthesis of deuterated ureas typically involves the reaction of a deuterated amine with a

carbonyl source. A common method is the reaction of a deuterated primary or secondary amine

with a deuterated isocyanate. Alternatively, phosgene or a phosgene equivalent can be reacted

with a deuterated amine.

A potential synthetic route for 1,3-Diisopropylurea-d14 could involve the reaction of

deuterated isopropylamine (isopropylamine-d7) with a carbonyl donor. The deuterated

isopropylamine would first be synthesized, followed by the urea formation step.

Disclaimer:This is a generalized synthetic approach and has not been verified for the specific

production of 1,3-Diisopropylurea-d14.

Analytical Methodologies for Isotopic Labeling
The characterization of deuterated compounds like 1,3-Diisopropylurea-d14 relies on

techniques that can confirm the presence and location of the deuterium atoms, as well as the

overall purity of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence

of protons at the labeled positions. ²H (Deuterium) NMR can be used to directly observe the

deuterium nuclei. ¹³C NMR can also provide information about the carbon skeleton and the

effects of deuterium substitution on the chemical shifts.

Mass Spectrometry (MS): Mass spectrometry is a critical tool to confirm the molecular weight

of the deuterated compound and to determine the level of isotopic enrichment. The mass

spectrum will show a molecular ion peak corresponding to the mass of the d14 isotopologue.

Visualizations
Logical Relationship of Key Properties
The following diagram illustrates the relationship between the core identity of 1,3-
Diisopropylurea-d14 and its key chemical and practical properties.
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Caption: Key properties of 1,3-Diisopropylurea-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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